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Abstract
Aluminum trifluoromethanesulfonate, also known as aluminum triflate, is a powerful Lewis

acid catalyst with the CAS number 74974-61-1. This technical guide provides a comprehensive

overview of its chemical and physical properties, synthesis, and significant applications in

organic synthesis, particularly those relevant to drug discovery and development. While its

utility as a catalyst is well-documented, information regarding its specific biological activities

and effects on cellular signaling pathways is currently limited in publicly available literature.

This document aims to be a core resource for professionals utilizing or considering this reagent

in their research.

Core Properties
Aluminum trifluoromethanesulfonate is a white, hygroscopic crystalline solid.[1] Its strong

Lewis acidity, derived from the highly electron-withdrawing trifluoromethanesulfonyl groups,

makes it an effective catalyst for a variety of organic transformations.[2]

Table 1: Physical and Chemical Properties of Aluminum Trifluoromethanesulfonate
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Property Value Reference(s)

CAS Number 74974-61-1 [3]

Molecular Formula C₃AlF₉O₉S₃ [3]

Molecular Weight 474.19 g/mol [3]

Appearance White crystalline solid/powder [1]

Melting Point >300 °C [4]

Solubility
Soluble in many organic

solvents
[1]

Stability
Stable under anhydrous

conditions, but hygroscopic
[1]

Synthesis of Aluminum Trifluoromethanesulfonate
Aluminum trifluoromethanesulfonate can be synthesized through several methods. The

most common laboratory-scale preparation involves the reaction of a trialkylaluminum

compound with trifluoromethanesulfonic acid.

Experimental Protocol: Synthesis from
Triethylaluminum
This protocol is adapted from described synthetic methods.

Materials:

Triethylaluminum (Et₃Al)

Trifluoromethanesulfonic acid (CF₃SO₃H)

Anhydrous hexane

Anhydrous reaction vessel with a magnetic stirrer, dropping funnel, and nitrogen inlet

Procedure:
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In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, dropping

funnel, and under a positive pressure of dry nitrogen, dissolve triethylaluminum in anhydrous

hexane.

Cool the solution to 0 °C using an ice bath.

Slowly add a stoichiometric amount of trifluoromethanesulfonic acid dropwise to the stirred

solution. Caution: The reaction is exothermic.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2-3 hours.

The white precipitate of aluminum trifluoromethanesulfonate is then collected by filtration

under an inert atmosphere.

Wash the solid with anhydrous hexane to remove any unreacted starting materials.

Dry the product under high vacuum to yield pure aluminum trifluoromethanesulfonate.

Applications in Organic Synthesis for Drug
Development
The potent Lewis acidity of aluminum trifluoromethanesulfonate makes it a valuable catalyst

for the formation of carbon-carbon and carbon-heteroatom bonds, which are fundamental

transformations in the synthesis of complex organic molecules, including active pharmaceutical

ingredients.

Intramolecular Hydroalkoxylation of Unactivated Olefins
Aluminum trifluoromethanesulfonate is an efficient catalyst for the intramolecular

hydroalkoxylation of unactivated olefins, a key reaction for the synthesis of cyclic ethers, which

are common structural motifs in natural products and pharmaceutical compounds.

The following is a general procedure based on the work of Coulombel et al.

Materials:
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Unsaturated alcohol

Aluminum trifluoromethanesulfonate (Al(OTf)₃)

Anhydrous dichloromethane (DCM)

Anhydrous reaction vessel with a magnetic stirrer and nitrogen inlet

Procedure:

To a solution of the unsaturated alcohol in anhydrous dichloromethane, add a catalytic

amount of aluminum trifluoromethanesulfonate (typically 1-5 mol%).

Stir the reaction mixture at room temperature under a nitrogen atmosphere.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

cyclic ether.

The proposed catalytic cycle for the aluminum trifluoromethanesulfonate-catalyzed

intramolecular hydroalkoxylation of an unactivated olefin is depicted below. The Lewis acidic

aluminum center coordinates to the hydroxyl group of the unsaturated alcohol, activating it for

nucleophilic attack on the double bond.
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Caption: Proposed catalytic cycle for the intramolecular hydroalkoxylation of unactivated

olefins.

Friedel-Crafts Reactions
Aluminum trifluoromethanesulfonate is also a competent catalyst for Friedel-Crafts

alkylation and acylation reactions, which are classic methods for forming carbon-carbon bonds

with aromatic rings. These reactions are widely used in the synthesis of aromatic ketones and

other substituted aromatic compounds that are precursors to many drugs.

The general workflow for a Friedel-Crafts acylation reaction using aluminum
trifluoromethanesulfonate is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1224127?utm_src=pdf-body-img
https://www.benchchem.com/product/b1224127?utm_src=pdf-body
https://www.benchchem.com/product/b1224127?utm_src=pdf-body
https://www.benchchem.com/product/b1224127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Combine Aromatic Substrate
and Acylating Agent in

Anhydrous Solvent

Add Al(OTf)₃ (catalytic amount)
at 0 °C

Stir at Room Temperature
(Monitor by TLC/GC)

Quench with Aqueous Workup
(e.g., sat. NaHCO₃)

Extract with Organic Solvent

Dry Organic Layer and Evaporate Solvent

Purify by Column Chromatography
or Distillation

Aromatic Ketone Product

Click to download full resolution via product page

Caption: General experimental workflow for Friedel-Crafts acylation.
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Biological Activity and Drug Development
Relevance
Despite its utility in the synthesis of complex organic molecules that may have biological

relevance, there is a notable lack of publicly available data on the specific biological activity of

aluminum trifluoromethanesulfonate itself. Searches of scientific literature and databases

did not yield quantitative data such as IC50 values, binding affinities, or specific effects on

cellular signaling pathways.

It is important to note that the toxicity of aluminum compounds, in general, has been studied.

However, these studies often focus on the effects of the aluminum ion (Al³⁺) and may not be

directly applicable to the triflate salt, where the bioavailability and reactivity of the aluminum

center are influenced by the triflate ligands.

For drug development professionals, the primary relevance of aluminum
trifluoromethanesulfonate currently lies in its role as a synthetic tool to construct complex

molecular architectures. Any biological activity of the final synthesized compounds would need

to be determined through dedicated screening and pharmacological studies.

Safety Information
Aluminum trifluoromethanesulfonate is a corrosive substance that can cause severe skin

burns and eye damage.[1] It is also hygroscopic and should be handled under an inert, dry

atmosphere.[1] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound.

Table 2: Hazard and Safety Information
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Hazard Description Reference(s)

GHS Pictogram Corrosion [1]

Signal Word Danger [1]

Hazard Statements
H314: Causes severe skin

burns and eye damage
[1]

Precautionary Statements

P260, P264, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P363,

P405, P501

[1]

Conclusion
Aluminum trifluoromethanesulfonate (CAS 74974-61-1) is a highly effective and versatile

Lewis acid catalyst for a range of organic transformations that are crucial in the field of drug

discovery and development. Its ability to promote key bond-forming reactions under relatively

mild conditions makes it an attractive tool for synthetic chemists. However, for researchers and

scientists in drug development, it is essential to recognize that the current body of knowledge is

predominantly focused on its synthetic applications. Further investigation into the specific

biological effects and toxicological profile of aluminum trifluoromethanesulfonate is

warranted to fully assess its potential impact in a pharmaceutical context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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